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Cat. No.: B12380108

For Researchers, Scientists, and Drug Development Professionals

Introduction

RH1115 is a small molecule modulator of the autophagy-lysosome pathway, a critical cellular
process for maintaining homeostasis, particularly in neurons. This document provides detailed
application notes and protocols for the use of RH1115 dissolved in Dimethyl Sulfoxide (DMSO)
for in vitro research applications. RH1115 has been identified to target Lamin A/C and
Lysosomal-Associated Membrane Protein 1 (LAMP1), leading to alterations in lysosome
positioning and an induction of autophagic flux.[1][2][3][4][5][6] These characteristics make
RH1115 a valuable tool for studying neurodegenerative diseases and other conditions where
autophagy dysfunction is implicated.

Physicochemical Properties and Solubility

RH1115 is readily soluble in DMSO, which is the recommended solvent for preparing stock
solutions for in vitro studies.
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Property Value Reference

MedchemExpress, ACS Chem

Chemical Name (2¢c) ]
Neurosci 2023
Molecular Weight 357.48 g/mol MedchemExpress
Typical Stock Solution 10 mM in DMSO InvivoChem
-20°C for short-term, -80°C for
Storage of Stock MedchemExpress
long-term
, ~15 uM (eGFP-LC3 puncta Estimated from ACS Chem
In Vitro EC50 ]
assay) Neurosci 2023

o 46.2 uM (eGFP-LC3 puncta )
Biotin-RH1115 EC50 ) ACS Chem Neurosci 2023
assay

Note on DMSO Concentration: The final concentration of DMSO in cell culture media should be
kept low, typically below 0.5%, to avoid cytotoxic effects. For sensitive cell types, especially
primary neurons, a final DMSO concentration of <0.1% is recommended.

Mechanism of Action and Signaling Pathway

RH1115 modulates the autophagy-lysosome pathway by directly interacting with Lamin A/C
and LAMPL.[1][2][3][4][5][6] This interaction leads to a series of downstream effects, including
the repositioning of lysosomes to the perinuclear region, which is associated with increased
autophagosome-lysosome fusion and enhanced autophagic flux. The process is thought to
involve the lysosomal adaptor protein JIP4 and the lysosomal membrane protein TMEM55B,
which play roles in regulating lysosome transport.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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